Cas no 96127-28-5 (Thiocyanic acid, 3,3-dicyano-2-phenyl-2-propenyl ester)

Thiocyanic acid, 3,3-dicyano-2-phenyl-2-propenyl ester structure
96127-28-5 structure
Product name:Thiocyanic acid, 3,3-dicyano-2-phenyl-2-propenyl ester
CAS No:96127-28-5
MF:C12H7N3S
MW:225.269080400467
CID:1986076
PubChem ID:13333895

Thiocyanic acid, 3,3-dicyano-2-phenyl-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid, 3,3-dicyano-2-phenyl-2-propenyl ester
    • (3,3-dicyano-2-phenylprop-2-enyl) thiocyanate
    • 3,3-Dicyano-2-phenylprop-2-en-1-yl thiocyanate
    • DTXSID70537232
    • 96127-28-5
    • Inchi: InChI=1S/C12H7N3S/c13-6-11(7-14)12(8-16-9-15)10-4-2-1-3-5-10/h1-5H,8H2
    • InChI Key: SSBCDIRNXKCRGM-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(=C(C#N)C#N)CSC#N

Computed Properties

  • Exact Mass: 225.03606841Da
  • Monoisotopic Mass: 225.03606841Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 96.7Ų

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